![molecular formula C25H26N4O3S2 B2855758 ethyl 2-({[(4-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetyl}amino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate CAS No. 671199-45-4](/img/structure/B2855758.png)
ethyl 2-({[(4-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetyl}amino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings. It includes a [1,2,4]triazolo[4,3-a]quinoline ring, which is a type of heterocyclic compound . These types of compounds are often used in medicinal chemistry due to their ability to bind to various enzymes and receptors .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The [1,2,4]triazolo[4,3-a]quinoline ring, in particular, would contribute significantly to the structure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure and the functional groups present. For example, the presence of the ethyl carboxylate group could potentially make the compound more polar .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research in the area of synthesizing novel heterocyclic compounds has been a focus due to their potential in drug discovery and material science. For instance, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives highlights a scientific explanation for creating compounds through the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different derivatives. Such methodologies are pivotal in expanding the library of heterocyclic compounds for further biological and pharmacological evaluations (H. M. Mohamed, 2021).
Potential Antidepressant Agents
Another area of application is the development of compounds as potential antidepressant agents. The series of 4-amino[1,2,4]triazolo[4,3-a]quinoxalines, for example, has been prepared and tested for their ability to reduce immobility in Porsolt's behavioral despair model in rats, indicating their therapeutic potential as novel and rapid-acting antidepressant agents. These compounds also show affinity for adenosine A1 and A2 receptors, which could make them potent non-xanthine adenosine antagonists (R. Sarges et al., 1990).
Antimicrobial Activity
Additionally, the synthesis and antimicrobial evaluation of novel pyrazoline and pyrazole derivatives, including those related to the triazolo[4,3-a]quinoxalin-1-yl motif, indicate the potential of these compounds in addressing bacterial and fungal infections. The creation of such derivatives and their subsequent screening for antimicrobial activity is a crucial step in discovering new therapeutic agents (S. Y. Hassan, 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 2-[[2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O3S2/c1-3-32-24(31)21-17-10-5-4-6-12-19(17)34-23(21)26-20(30)14-33-25-28-27-22-15(2)13-16-9-7-8-11-18(16)29(22)25/h7-9,11,13H,3-6,10,12,14H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXNPATPGWVXCCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NN=C4N3C5=CC=CC=C5C=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-[[2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.